![molecular formula C12H17N3O2 B6644285 N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide](/img/structure/B6644285.png)
N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide, also known as CP-31398, is a small molecule that has been shown to have potential therapeutic effects in cancer treatment.
Mechanism of Action
N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide has been shown to stabilize the p53 tumor suppressor protein, which plays a crucial role in regulating cell growth and preventing cancer. Stabilization of p53 by this compound leads to increased transcriptional activity of p53 target genes, resulting in cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the activity of the MDM2 protein, which is known to degrade p53.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of cancer cells. This compound has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide is its potential therapeutic effects in cancer treatment and neurodegenerative diseases. This compound has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment. However, one of the limitations of this compound is its potential toxicity and side effects, which need to be further studied.
Future Directions
There are a number of future directions for research on N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide. One area of research is the development of more potent and selective derivatives of this compound. Another area of research is the study of the potential neuroprotective effects of this compound in human clinical trials. Additionally, further studies are needed to determine the optimal dosage and administration of this compound in cancer treatment.
Synthesis Methods
N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide can be synthesized through a multistep chemical process. The first step involves the reaction of 3,5-dimethylpyridine-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with cyclopentylmethyl alcohol to form the cyclopentylmethyl ester. The final step involves the reaction of the cyclopentylmethyl ester with hydroxylamine to form this compound.
Scientific Research Applications
N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide has been extensively studied for its potential therapeutic effects in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment. In addition, this compound has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
N-[[1-(hydroxymethyl)cyclopentyl]methyl]pyridazine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c16-9-12(4-1-2-5-12)8-13-11(17)10-3-6-14-15-7-10/h3,6-7,16H,1-2,4-5,8-9H2,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGCQUZKMOUDFGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC(=O)C2=CN=NC=C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.